(2-(Oxazol-5-yl)thiazol-4-yl)methanol

• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• IUPAC Name: [2-(1,3-oxazol-5-yl)-1,3-thiazol-4-yl]methanol
• InChI: InChI=1S/C7H6N2O2S/c10-2-5-3-12-7(9-5)6-1-8-4-11-6/h1,3-4,10H,2H2
• InChI Key: LTBVSFOZNYAENN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=N1)C2=NC(=CS2)CO

Description

(2-(Oxazol-5-yl)thiazol-4-yl)methanol is a high-purity chemical compound designed for research and development applications. This hybrid heterocycle features both oxazole and thiazole rings, a structural motif prevalent in medicinal chemistry due to its diverse biological activities. The methanol functional group provides a handle for further synthetic modification, making this compound a valuable bifunctional building block in organic synthesis and drug discovery. Researchers will find this compound particularly valuable for projects involving the synthesis of novel molecules with potential biological activity. Heterocyclic compounds containing oxazole and thiazole rings are extensively studied for their antimicrobial and antiviral properties. Azole derivatives, in particular, have demonstrated significant efficacy against a wide range of clinical pathogens . Recent QSAR studies and virtual screening efforts have identified novel azole derivatives as promising candidates with activity against human cytomegalovirus (HCMV), with potential mechanisms of action involving inhibition of viral DNA polymerase . The structural features of this compound make it suitable for creating derivatives for screening against various biological targets. This product is intended for use in laboratory research only. It serves as a key intermediate in peptide mimetics, combinatorial chemistry, and the development of potential therapeutic agents. Researchers can employ it in the synthesis of more complex molecular architectures, particularly in the exploration of structure-activity relationships (SAR) in medicinal chemistry programs . (2-(Oxazol-5-yl)thiazol-4-yl)methanol is provided with comprehensive analytical data to ensure identity and purity. For Research Use Only. Not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally related thiazole- and oxazole-based methanol derivatives, focusing on substituent effects, molecular properties, and synthetic strategies.

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
(2-(Oxazol-5-yl)thiazol-4-yl)methanol	Thiazole-4-CH₂OH; Thiazole-2-oxazol-5-yl	C₇H₆N₂O₂S	182.20 g/mol	Potential bioactive scaffold; unstudied	N/A
(2-Methyl-4-phenyl-1,3-thiazol-5-yl)methanol	Thiazole-5-CH₂OH; Thiazole-2-methyl, 4-phenyl	C₁₁H₁₁NOS	205.28 g/mol	Lipophilic; used in organic intermediates
(2-Chloro-5-methylthiazol-4-yl)methanol	Thiazole-4-CH₂OH; Thiazole-2-Cl, 5-methyl	C₅H₆ClNOS	163.63 g/mol	Electrophilic reactivity; synthetic precursor
(2,4-Dichlorothiazol-5-yl)methanol	Thiazole-5-CH₂OH; Thiazole-2-Cl, 4-Cl	C₄H₃Cl₂NOS	184.05 g/mol	High reactivity; agrochemical applications
(2-(Benzo[d][1,3]dioxol-5-yl)thiazol-4-yl)methanol	Thiazole-4-CH₂OH; Thiazole-2-benzodioxol-5-yl	C₁₁H₉NO₃S	235.26 g/mol	Enhanced π-π interactions; drug discovery

Key Observations

This may improve aqueous solubility relative to more lipophilic analogs. Chloro-substituted derivatives (e.g., ) exhibit higher electrophilicity, making them reactive intermediates in cross-coupling reactions.

Synthetic Accessibility: Thiazole-methanol derivatives are typically synthesized via cyclocondensation or functionalization of preformed thiazoles. For example, describes a heterogenous catalytic method using PEG-400 and Bleaching Earth Clay (pH 12.5) to synthesize tetrazole-thioethanol analogs, which could be adapted for oxazole-thiazole systems .

Q & A

Q. What are the common synthetic routes for preparing (2-(Oxazol-5-yl)thiazol-4-yl)methanol?

The synthesis typically involves coupling oxazole and thiazole precursors. For example, heterocyclic intermediates like oxazol-5-yl derivatives can be reacted with thiazole-4-carbinols under catalytic conditions. A general protocol includes using PEG-400 as a green solvent and Bleaching Earth Clay (pH 12.5) as a catalyst at 70–80°C, followed by recrystallization in aqueous acetic acid for purification .

Q. Which spectroscopic techniques are critical for characterizing this compound?

Infrared (IR) spectroscopy identifies functional groups (e.g., C-O, C-N, and O-H stretches), while $^1 \text{H}$ NMR resolves proton environments, such as the hydroxymethyl (-CH$_2$OH) group (δ ~4.8 ppm) and aromatic protons from oxazole/thiazole rings (δ 7.5–8.5 ppm). High-resolution mass spectrometry (HRMS) confirms molecular weight .

Q. How does the hydroxymethyl group influence the compound's reactivity?

The hydroxymethyl group enhances solubility in polar solvents (e.g., ethanol, DMF) and serves as a site for derivatization, such as esterification or etherification. Its presence can also stabilize hydrogen-bonding interactions in biological systems .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield in large-scale synthesis?

Key parameters include solvent choice (e.g., PEG-400 for improved heat transfer), catalyst loading (10 wt% Bleaching Earth Clay), and temperature control (70–80°C). Continuous flow reactors may enhance scalability by minimizing side reactions .

Q. What strategies resolve spectral contradictions arising from substituent effects?

For ambiguous NMR signals (e.g., overlapping aromatic protons), use 2D techniques like $^1 \text{H}-^{13} \text{C}$ HSQC or NOESY. Computational modeling (DFT) can predict chemical shifts for comparison with experimental data, especially when bulky groups like tert-butyl alter electronic environments .

Q. How do electronic effects of oxazole/thiazole rings impact biological activity?

The oxazole ring’s electron-rich nature facilitates π-π stacking with enzyme active sites, while the thiazole’s sulfur atom enhances hydrophobic interactions. Substituents like tert-butyl improve metabolic stability, as seen in IMPDH inhibitors (e.g., BMS-337197) .

Q. What methodologies assess the compound’s stability under physiological conditions?

Accelerated stability studies in buffers (pH 1–9) and simulated biological fluids (e.g., plasma) at 37°C, monitored via HPLC. Degradation products can be identified using LC-MS/MS, with focus on hydroxymethyl oxidation or ring-opening pathways .

Data Analysis & Experimental Design

Q. How to design assays for evaluating enzyme inhibition (e.g., IMPDH)?

Use fluorescence-based assays with NADH detection or radiometric methods ($^{14} \text{C}$-labeled substrates). Include positive controls (e.g., mycophenolic acid) and validate via IC$_{50}$ determination. Molecular docking (AutoDock Vina) predicts binding modes to guide structural optimization .

Q. How to address conflicting bioactivity data across analogs with varying substituents?

Perform comparative SAR studies. For example, replacing methoxymethyl with methylthio groups alters logP and binding affinity. Multivariate analysis (e.g., PCA) correlates substituent properties (Hammett σ, π) with activity trends .

Q. What computational tools predict interactions with biological targets?

Molecular dynamics simulations (GROMACS) assess binding stability, while QSAR models quantify contributions of substituents (e.g., tert-butyl’s steric effects). Pharmacophore mapping (MOE) identifies critical interaction sites .

Applications in Drug Design

Q. How to integrate this compound into a pharmacophore for anticancer agents?

Leverage its dual heterocyclic scaffold for targeting kinases (e.g., EGFR) or nucleotide biosynthesis enzymes (e.g., IMPDH). Introduce prodrug moieties (e.g., phosphate esters) at the hydroxymethyl group to enhance bioavailability .

Q. What modifications improve blood-brain barrier (BBB) penetration?

Reduce polarity by esterifying the hydroxymethyl group or introducing lipophilic substituents (e.g., fluorinated aryl groups). In silico BBB permeability models (e.g., SwissADME) guide rational design .